4-Fluoro-4-(2-methoxyphenyl)piperidine

• Molecular Formula: C12H16FNO
• Molecular Weight: 209.26 g/mol
• SMILES: COC1=CC=CC=C1C2(CCNCC2)F
• InChI: InChI=1S/C12H16FNO/c1-15-11-5-3-2-4-10(11)12(13)6-8-14-9-7-12/h2-5,14H,6-9H2,1H3
• InChIKey: QGRAAGLLDUYJDP-UHFFFAOYSA-N

4-Fluoro-4-(2-methoxyphenyl)piperidine: Physicochemical & Structural Properties

4-Fluoro-4-(2-methoxyphenyl)piperidine (CAS 1545134-78-8) is a 4,4-disubstituted piperidine featuring a fluorine atom and an ortho-methoxyphenyl group on the same carbon [1]. This substitution pattern creates a sterically congested quaternary center that distinguishes it from common 4-arylpiperidine building blocks [2]. The compound possesses a molecular weight of 209.26 g/mol, a computed XLogP of 2.0, and three hydrogen bond acceptor atoms (F, O, N) [1]. These properties place it at the intersection of CNS drug-like space and synthetic intermediate utility, where both the fluorine and the ortho-methoxy substituent can serve as functional handles for further derivatization.

4,4-Disubstituted piperidine with sterically congested quaternary center

Fluorine and ortho-methoxy groups as synthetic handles for derivatization

CNS drug-like physicochemical space (moderate lipophilicity)

• [1] PubChem. 4-Fluoro-4-(2-methoxyphenyl)piperidine, CID 83820652. National Library of Medicine. https://pubchem.ncbi.nlm.nih.gov/compound/1545134-78-8 View Source
• [2] PubChem. 4-(2-Methoxyphenyl)piperidine, CID 544738. National Library of Medicine. https://pubchem.ncbi.nlm.nih.gov/compound/58333-75-8 View Source

4-Fluoro-4-(2-methoxyphenyl)piperidine: Key Differences vs. Analogs

Substituting 4-Fluoro-4-(2-methoxyphenyl)piperidine with the non-fluorinated analog 4-(2-methoxyphenyl)piperidine or the para-methoxy isomer 4-fluoro-4-(4-methoxyphenyl)piperidine introduces measurable changes in hydrogen-bonding capacity, metabolic vulnerability, and receptor recognition geometry [1]. The fluorine atom at the 4-position reduces the piperidine nitrogen pKa by approximately 1–2 log units relative to the non-fluorinated analog, altering the protonation state at physiological pH and consequently affecting both passive permeability and target binding [2]. Meanwhile, the ortho-methoxy group imposes a torsional constraint on the aryl ring that diverges from the conformational profile of para-substituted isomers, which can translate into differential recognition by aminergic GPCR binding pockets [3]. These differences are not cosmetic; they directly impact the outcomes of structure–activity relationship (SAR) studies, pharmacokinetic profiling, and lead optimization campaigns.

Non-fluorinated analog: 4-(2-Methoxyphenyl)piperidine

Absence of fluorine increases pKa, reduces HBA count, and retains CYP oxidation susceptibility.

Para-methoxy isomer: 4-Fluoro-4-(4-methoxyphenyl)piperidine

Para-substitution permits greater aryl-piperidine coplanarity, altering D₂/D₃ selectivity profile and receptor recognition.

• [1] PubChem. 4-Fluoro-4-(2-methoxyphenyl)piperidine, CID 83820652; 4-(2-Methoxyphenyl)piperidine, CID 544738. National Library of Medicine. View Source
• [2] Purser S, Moore PR, Swallow S, Gouverneur V. Fluorine in medicinal chemistry. Chem Soc Rev. 2008;37(2):320-330. doi:10.1039/B610213C View Source
• [3] Enyedy IJ, Sakamuri S, Zaman WA, Johnson KM, Wang S. Pharmacophore-based discovery of substituted pyridines as novel dopamine transporter inhibitors. Bioorg Med Chem Lett. 2003;13(3):513-517. View Source

4-Fluoro-4-(2-methoxyphenyl)piperidine: Differentiation Evidence

Hydrogen Bond Acceptor Count vs. Non-Fluorinated Analog

4-Fluoro-4-(2-methoxyphenyl)piperidine contains three hydrogen bond acceptor atoms (fluorine, ether oxygen, and nitrogen), whereas the non-fluorinated comparator 4-(2-methoxyphenyl)piperidine contains only two (ether oxygen and nitrogen) [1]. This increase in hydrogen bond acceptor count directly impacts computed topological polar surface area (TPSA) and can influence membrane permeability and oral bioavailability predictions in drug discovery programs [2].

HBA Count Comparison

Head-to-head

3 HBA (F, OCH₃, NH) vs 2 HBA (OCH₃, NH)

Alters solubility-permeability balance and formulation strategy.

Computed from PubChem (Cactvs 3.4.6.11). +1 HBA (33% increase).

Evidence Dimension	Hydrogen bond acceptor (HBA) count
Target Compound Data	3 HBA (F, OCH₃, NH)
Comparator Or Baseline	4-(2-Methoxyphenyl)piperidine: 2 HBA (OCH₃, NH)
Quantified Difference	+1 HBA (33% increase)
Conditions	Computed using Cactvs 3.4.6.11 algorithm as reported in PubChem

Why This Matters

An additional hydrogen bond acceptor alters the compound's solubility-permeability balance and may necessitate different formulation strategies or PK predictions, making direct analog substitution unreliable.

• [1] PubChem. 4-Fluoro-4-(2-methoxyphenyl)piperidine, CID 83820652; 4-(2-Methoxyphenyl)piperidine, CID 544738. National Library of Medicine. View Source
• [2] Lipinski CA, Lombardo F, Dominy BW, Feeney PJ. Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Adv Drug Deliv Rev. 2001;46(1-3):3-26. View Source

Piperidine pKa Modulation by 4-Fluoro Substitution

Fluorine substitution at the 4-position of piperidine reduces the nitrogen pKa by approximately 1.4–2.0 log units relative to the parent piperidine (pKa ~10.6), as documented across multiple fluorinated piperidine series [1]. For 4-fluoro-4-arylpiperidines, the combined electron-withdrawing effect of fluorine and the aryl group is expected to further suppress basicity. In contrast, the non-fluorinated analog 4-(2-methoxyphenyl)piperidine lacks this fluorine-induced pKa depression, resulting in a higher fraction of protonated species at physiological pH [2].

Estimated pKa Modulation

Class-level inference

ΔpKa ≈ 1–2 units lower than non-fluorinated analog (class estimate)

May enhance BBB penetration and reduce hERG binding propensity.

Direct pKa measurement for target compound not published.

Evidence Dimension	Piperidine nitrogen pKa (predicted trend)
Target Compound Data	Estimated pKa ~7.5–8.5 (4-fluoro-4-arylpiperidine class)
Comparator Or Baseline	4-(2-Methoxyphenyl)piperidine: estimated pKa ~9.0–9.5 (no 4-fluoro); Piperidine parent: pKa 10.6 (experimental) [1]
Quantified Difference	ΔpKa ≈ 1.0–2.0 units lower for fluorinated analog (class-level estimate)
Conditions	pKa values estimated from literature trends for 4-fluoropiperidine derivatives; direct experimental measurement for the target compound is not available in the published literature

Why This Matters

Lower pKa reduces the proportion of positively charged species at physiological pH, which can enhance blood–brain barrier penetration and reduce hERG channel binding, key considerations for CNS drug candidate selection.

• [1] Purser S, Moore PR, Swallow S, Gouverneur V. Fluorine in medicinal chemistry. Chem Soc Rev. 2008;37(2):320-330. doi:10.1039/B610213C View Source
• [2] Gillis EP, Eastman KJ, Hill MD, Donnelly DJ, Meanwell NA. Applications of fluorine in medicinal chemistry. J Med Chem. 2015;58(21):8315-8359. doi:10.1021/acs.jmedchem.5b00258 View Source

Metabolic Stability: Fluorine Blocking CYP Oxidation

The 4-position of piperidine rings is a known site of cytochrome P450-mediated hydroxylation and subsequent dehydrogenation [1]. Replacement of a hydrogen atom with fluorine at this position effectively blocks this metabolic soft spot. While direct microsomal half-life data for 4-Fluoro-4-(2-methoxyphenyl)piperidine are not publicly available, studies on structurally related 4-fluoropiperidine derivatives demonstrate a 30% or greater increase in hepatic microsomal half-life compared to non-fluorinated or chloro-substituted analogs [2]. The non-fluorinated analog 4-(2-methoxyphenyl)piperidine retains full susceptibility to 4-position oxidation.

Metabolic Soft-Spot Block

Class-level inference

~30% longer hepatic microsomal half-life reported for 4-fluoropiperidine vs non-fluorinated analogs

Supports scaffold selection for reduced oxidative clearance.

Class-level data; direct microsomal stability not available for this compound.

Evidence Dimension	Predicted metabolic stability at the piperidine 4-position
Target Compound Data	Blocked by C–F bond (bond dissociation energy ~105–115 kcal/mol vs. ~95–100 kcal/mol for C–H)
Comparator Or Baseline	4-(2-Methoxyphenyl)piperidine: susceptible to CYP-mediated C–H hydroxylation at the 4-position
Quantified Difference	~30% longer hepatic microsomal half-life reported for 4-fluoropiperidine vs. non-fluorinated analogs (class-level) [2]
Conditions	In vitro hepatic microsomal stability assays; exact data for the target compound are not published

Why This Matters

Improved metabolic stability reduces clearance and may extend in vivo half-life, decreasing the required dosing frequency and enhancing the developability profile relative to non-fluorinated alternatives.

• [1] Testa B, Krämer SD. The biochemistry of drug metabolism – an introduction: part 5. Metabolism and bioactivity. Chem Biodivers. 2009;6(5):591-684. View Source
• [2] Meanwell NA. Fluorine and fluorinated motifs in the design and application of bioisosteres for drug design. J Med Chem. 2018;61(14):5822-5880. doi:10.1021/acs.jmedchem.7b01788 View Source

Ortho-Methoxy Conformational Constraint vs. Para Isomer in GPCR Recognition

The ortho-methoxy group in 4-Fluoro-4-(2-methoxyphenyl)piperidine imposes a torsional angle of approximately 60–90° between the aryl ring and the piperidine plane due to steric clash, whereas the para-methoxy isomer 4-fluoro-4-(4-methoxyphenyl)piperidine permits a greater degree of coplanarity [1]. In analogous (2-methoxyphenyl)piperazine series evaluated against dopamine D₂ and D₃ receptors, the ortho-methoxy substitution was associated with a 5- to 10-fold selectivity shift favoring the D₃ subtype over D₂ compared to para-substituted congeners [2]. Although direct piperidine data are not available, the conformational argument is transferable across the piperidine/piperazine scaffold class.

Ortho vs. Para GPCR Conformation

Supporting evidence

5–10× D₃/D₂ selectivity shift in piperazine analogs

Ortho-methoxy may favor D₃ subtype selectivity research.

Data from piperazine series; piperidine extrapolation requires verification.

Evidence Dimension	Predicted impact of ortho- vs. para-methoxy on GPCR selectivity
Target Compound Data	Ortho-methoxy imposes torsional constraint; associated with D₃-favoring selectivity in piperazine series
Comparator Or Baseline	4-Fluoro-4-(4-methoxyphenyl)piperidine (para-isomer): greater conformational freedom; different selectivity profile predicted
Quantified Difference	5–10× D₃/D₂ selectivity shift observed for ortho-methoxy vs. para-methoxy in analogous piperazine scaffold [2]
Conditions	In vitro radioligand binding assays using cloned human dopamine D₂ and D₃ receptors; data are from piperazine analogs and serve as class-level inference for piperidine

Why This Matters

If the research goal involves probing subtype-selective aminergic pharmacology, the ortho-methoxy isomer offers a distinct conformational and potentially selectivity advantage over the para-methoxy isomer that cannot be achieved by simple analog substitution.

• [1] Brameld KA, Kuhn B, Reuter DC, Stahl M. Small molecule conformational preferences derived from crystal structure data: a medicinal chemistry focused analysis. J Chem Inf Model. 2008;48(1):1-24. View Source
• [2] Ehrlich K, Götz A, Bollinger S, et al. Synthesis and pharmacological evaluation of fluorine-containing D₃ dopamine receptor ligands. J Med Chem. 2011;54(8):2800-2811. doi:10.1021/jm101616p View Source

4-Fluoro-4-(2-methoxyphenyl)piperidine: Research & Industrial Applications

CNS Lead Optimization with Reduced Basicity

For CNS programs where lowering the pKa of a 4-arylpiperidine scaffold is critical to improving brain penetration and reducing peripheral side effects, 4-Fluoro-4-(2-methoxyphenyl)piperidine offers a fluorine-mediated pKa reduction of approximately 1–2 log units relative to non-fluorinated analogs [1]. This property makes it a preferred intermediate over 4-(2-methoxyphenyl)piperidine when a lower degree of amine protonation at physiological pH is desired [2].

Metabolic Stability-Driven Scaffold Selection

When metabolic soft-spot analysis identifies the piperidine 4-position as a site of rapid oxidative clearance, incorporating 4-Fluoro-4-(2-methoxyphenyl)piperidine blocks this metabolic liability. Class-level data indicate that 4-fluoropiperidine derivatives exhibit approximately 30% longer microsomal half-lives than their non-fluorinated counterparts [3], supporting the selection of this fluorinated scaffold for programs where metabolic stability is a key differentiator.

Dopamine D₃ Receptor Subtype Selectivity Exploration

For research teams investigating D₃-selective ligands, the ortho-methoxy substitution pattern present in 4-Fluoro-4-(2-methoxyphenyl)piperidine is associated with a 5- to 10-fold selectivity shift favoring D₃ over D₂ receptors in related piperazine series [4]. This makes the compound a valuable starting point for synthesizing piperidine-based D₃ ligand libraries, where the para-methoxy isomer is not an adequate substitute.

Mu Opioid Receptor Modulator Synthesis Building Block

Patent literature claims 4-fluoro-4-arylpiperidin-1-yl derivatives as mu opioid receptor function moderators with potential applications in pain, obesity, and inflammation [5]. 4-Fluoro-4-(2-methoxyphenyl)piperidine falls within the generic scope of these claims and can serve as a key intermediate for synthesizing novel mu opioid ligands, particularly where the ortho-methoxy group is required for receptor subtype tuning.

Application

Selection Property

Validation Focus

CNS Lead Optimization

Fluorine-mediated pKa reduction

Assess impact on BBB penetration and off-target binding

Metabolic Stability Optimization

Blocked piperidine 4-position oxidation

Evaluate microsomal half-life improvement vs non-fluorinated

Dopamine D₃ Receptor Probe Synthesis

Ortho-methoxy conformational constraint

Verify D₃/D₂ selectivity in piperidine scaffold

Mu Opioid Receptor Ligand Synthesis

4,4-Disubstitution and ortho-methoxy motif

Assess receptor binding and functional modulation

• [1] Purser S, Moore PR, Swallow S, Gouverneur V. Fluorine in medicinal chemistry. Chem Soc Rev. 2008;37(2):320-330. doi:10.1039/B610213C View Source
• [2] Gillis EP, Eastman KJ, Hill MD, Donnelly DJ, Meanwell NA. Applications of fluorine in medicinal chemistry. J Med Chem. 2015;58(21):8315-8359. View Source
• [3] Meanwell NA. Fluorine and fluorinated motifs in the design and application of bioisosteres for drug design. J Med Chem. 2018;61(14):5822-5880. View Source
• [4] Ehrlich K, Götz A, Bollinger S, et al. Synthesis and pharmacological evaluation of fluorine-containing D₃ dopamine receptor ligands. J Med Chem. 2011;54(8):2800-2811. View Source
• [5] Fairfax DJ, et al. 4-Fluoro-4-arylpiperdin-1-yl derivatives as mu opioid function moderators. US Patent US20130045165A1, 2013. View Source